Cas no 77320-41-3 (Methyl 2-benzamido-3-oxobutanoate)

Methyl 2-benzamido-3-oxobutanoate structure
77320-41-3 structure
Product Name:Methyl 2-benzamido-3-oxobutanoate
CAS No:77320-41-3
MF:C12H13NO4
MW:235.235923528671
CID:883462
PubChem ID:273397
Update Time:2025-04-19

Methyl 2-benzamido-3-oxobutanoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-benzamido-3-oxobutanoate
    • 2-benzoylamino-3-oxo-butyric acid methyl ester
    • 2-Benzoylamino-acetessigsaeure-methylester
    • 2-benzoylamino-acetoacetic acid methyl ester
    • AC1L6T3O
    • AC1Q5KV7
    • AG-J-25762
    • AR-1J4415
    • CTK5E4269
    • methyl 2-(benzoylamido)-3-oxobutanoate
    • methyl 2-(benzoylamino)-3-oxobutanoate
    • methyl 2-(Benzoylamino)-3-oxobutyrate
    • methyl 2-benzamido-3-oxo-butanoate
    • methyl 2-benzoylamino-3-oxobutanoate
    • NSC118631
    • SureCN2493020
    • NSC-118631
    • 77320-41-3
    • DTXSID40297856
    • SCHEMBL2493020
    • DB-133811
    • 2-(Benzoylamino)-3-oxobutanoic acid methyl ester
    • Inchi: 1S/C12H13NO4/c1-8(14)10(12(16)17-2)13-11(15)9-6-4-3-5-7-9/h3-7,10H,1-2H3,(H,13,15)
    • InChI Key: HZLTXEVQQJCKPL-UHFFFAOYSA-N
    • SMILES: O(C)C(C(C(C)=O)NC(C1C=CC=CC=1)=O)=O

Computed Properties

  • Exact Mass: 235.08449
  • Monoisotopic Mass: 235.08445790g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 72.5Ų

Experimental Properties

  • PSA: 72.47
  • LogP: 0.93790
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